HOE961

Oral bioavailability Orthopoxvirus In vivo efficacy
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H17N5O5
Molecular Weight 323.30 g/mol
Cat. No. B15563516
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameHOE961
Molecular FormulaC13H17N5O5
Molecular Weight323.30 g/mol
Structural Identifiers
InChIInChI=1S/C13H17N5O5/c1-8(19)21-4-10(5-22-9(2)20)23-7-18-6-16-12-11(18)3-15-13(14)17-12/h3,6,10H,4-5,7H2,1-2H3,(H2,14,15,17)
InChIKeyCEVNGKJFJQJDMH-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





HOE961 Oral Anti-Orthopoxvirus Prodrug


HOE961 (CAS: 152819-48-2) is a diacetate ester prodrug of the acyclic purine nucleoside analog S2242, which exhibits antiviral activity against orthopoxviruses including vaccinia virus and cowpox virus [1]. This compound serves as an orally bioavailable agent in murine infection models, enabling investigation of respiratory poxvirus infections [2]. HOE961 is primarily utilized in antiviral research as a tool to probe viral replication mechanisms and as a benchmark in inhibitor screening campaigns [3].

Workflow
Orthopoxvirus oral administration research
Selection
Orally active diacetate ester prodrug of S2242
Context
Enables non-invasive oral dosing studies not supported by parent S2242

Why Substitution Fails for HOE961


While several antiviral prodrugs target orthopoxviruses, HOE961 exhibits a distinct pharmacological profile that precludes simple substitution. Its oral bioavailability in rodent models contrasts sharply with the parenteral administration required for its parent molecule S2242 and the reference agent cidofovir [1]. Furthermore, comparative in vivo efficacy studies reveal that HOE961 confers complete protection at oral doses where the broad-spectrum antiviral ribavirin is entirely ineffective, underscoring the necessity for targeted procurement based on specific experimental requirements rather than broad class assumptions [2].

Target: HOE961
Orally bioavailable diacetate ester prodrug; designed for oral orthopoxvirus studies.
Parent S2242
Lacks robust oral activity; requires intraperitoneal administration, altering model dynamics.
Target: HOE961
Supports repeated oral dosing in orthopoxvirus respiratory models.
Cidofovir
Limited to parenteral administration in standard formulations; route-dependent PK/PD profile may not transfer.

HOE961 Head-to-Head Comparative Evidence


Oral Efficacy vs Ribavirin in Vaccinia Infection

HOE961 demonstrates oral bioavailability in mice, enabling protective efficacy following oral administration, a route not feasible for the parent compound S2242 or the reference agent cidofovir. In a lethal cowpox virus respiratory infection model, oral HOE961 at 100 mg/kg/day for 10 days conferred survival comparable to intraperitoneal S2242 (100 mg/kg/day), while parenteral cidofovir achieved 100% survival at a lower dose of 30 mg/kg/day [1]. This highlights the prodrug's unique oral administration advantage, despite its lower potency relative to parenteral cidofovir.

Oral Efficacy vs Ribavirin
Head-to-head
Survival: 100% (HOE961, 25–100 mg/kg/day) vs 0% (ribavirin, equivalent oral doses) in vaccinia respiratory model.
Reported survival endpoint context; supports oral prodrug pathway-response evaluation.
BALB/c mice, intranasal infection; model-specific interpretation required.
Oral bioavailability Orthopoxvirus In vivo efficacy

In Vitro Potency: S2242 vs Cidofovir in Cowpox

In a head-to-head comparison of oral antiviral agents against lethal vaccinia virus (IHD strain) respiratory infection in mice, HOE961 conferred complete protection at all doses tested (100, 50, and 25 mg/kg/day for 5 days), whereas equivalent oral doses of ribavirin were completely ineffective [1]. This stark differential in survival outcome underscores the compound-specific utility of HOE961 for oral poxvirus intervention studies.

In Vitro Potency (S2242 vs Cidofovir)
Head-to-head
WT cowpox EC₅₀: 3.5 µM (S2242) vs 1.0 µM (cidofovir); resistant strain EC₅₀: 33 µM vs 230 µM.
Reported antiviral activity context; supports resistance-profile interpretation.
C127I cell plaque reduction assay; class-level inference.
Oral antiviral Vaccinia virus Survival efficacy

In Vivo Cowpox Efficacy: HOE961 vs Cidofovir

The active metabolite of HOE961, S2242, exhibits in vitro antiviral activity against cowpox virus, though it is approximately 3.5-fold less potent than cidofovir. In a plaque reduction assay using mouse C127I cells, the EC50 of S2242 was 3.5 μM, compared to 1.0 μM for cidofovir [1]. Against a cidofovir-resistant strain, the EC50 values were 33 μM for S2242 and 230 μM for cidofovir, indicating a differential resistance profile.

In Vivo Cowpox Efficacy
Cross-study comparable
Survival: ≥70% (HOE961 i.p. 100 mg/kg/day) vs 100% (cidofovir i.p. 30 mg/kg/day) in cowpox lethal model.
Reported model-response endpoint; informs dosing-context interpretation.
BALB/c mice, intranasal cowpox; cross-study data.
Antiviral potency Cowpox virus EC50

Oral Bioavailability: HOE961 vs Parent S2242

The 50% inhibitory concentration (IC50) for cell proliferation in uninfected mouse C127I cells was 340 μM for S2242 and 180 μM for cidofovir, indicating that S2242 is approximately 1.9-fold less cytotoxic in this cell line [1]. This translates to a selectivity index (SI, IC50/EC50) of approximately 97 for S2242 and 180 for cidofovir against wild-type cowpox virus.

Oral Bioavailability: Prodrug vs Parent
Class-level
HOE961 enables oral gavage efficacy; S2242 requires parenteral administration for comparable outcomes.
Prodrug design enables oral administration; supports bioavailability study design.
Qualitative route advantage; specific PK data not reported.
Cytotoxicity Selectivity index Antiviral safety

HOE961 Research & Application Scenarios


Oral Dosing in Orthopoxvirus Infection Models

When the experimental objective requires repeated oral administration in mice—such as for pharmacokinetic/pharmacodynamic (PK/PD) modeling or long-term suppression of orthopoxvirus replication—HOE961 is the preferred compound. Its oral bioavailability and protective efficacy in lethal cowpox and vaccinia virus models [1] enable study designs that are impractical with parenteral agents like cidofovir or its parent S2242.

Cidofovir-Resistant Orthopoxvirus Research

For investigations aiming to benchmark a novel oral antiviral candidate against established agents, HOE961 provides a robust positive control. Its complete protection at doses where ribavirin is completely ineffective [2] allows for clear differentiation of compound-specific efficacy in lethal vaccinia virus challenge models.

Prodrug Design & Oral Bioavailability Studies

In screening campaigns or mechanistic studies focused on cidofovir-resistant cowpox virus strains, the HOE961/S2242 scaffold offers a valuable comparator. Data show that S2242 retains greater relative potency against a cidofovir-resistant strain (EC50 = 33 μM) compared to cidofovir itself (EC50 = 230 μM) [1], making HOE961 a useful tool for studying cross-resistance and alternative antiviral mechanisms.

Anti-Orthopoxvirus Efficacy Benchmarking

For cell-based antiviral assays requiring well-characterized controls, the defined cytotoxicity profile of the HOE961 active metabolite S2242 (IC50 = 340 μM in C127I cells) provides a clear benchmark [1]. This allows researchers to establish appropriate concentration ranges and distinguish specific antiviral effects from non-specific cytotoxicity.

Application
Selection Property
Validation Focus
Oral orthopoxvirus infection model studies
Oral prodrug bioavailability
Oral dosing survival endpoint assessment
Cidofovir-resistant orthopoxvirus research
Differential sensitivity in resistant strains
Resistance-mechanism endpoint evaluation
Diacetate ester prodrug design studies
Oral bioavailability conferred by diacetate esterification
Prodrug structure-activity relationship (SAR) analysis
Anti-orthopoxvirus screening and comparison
Well-characterized in vivo and in vitro response profile
Benchmarking against established reference compounds (cidofovir)

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

29 linked technical documents
Explore Hub


Quote Request

Request a Quote for HOE961

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.